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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carsalam, systematically known as 2H-1,3-benzoxazine-2,4(3H)-dione, is a heterocyclic

organic compound with recognized analgesic and non-steroidal anti-inflammatory properties.

Its mechanism of action is associated with the inhibition of cyclooxygenase (COX) enzymes,

key players in the inflammatory cascade. This technical guide provides a comprehensive

overview of the synthesis and characterization of Carsalam, offering detailed experimental

protocols and quantitative data to support research and development in the pharmaceutical

field.

Physicochemical Properties of Carsalam
A summary of the key physicochemical properties of Carsalam is presented in the table below,

providing a foundational dataset for its handling and analysis.
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Property Value

Molecular Formula C₈H₅NO₃

Molecular Weight 163.13 g/mol

CAS Number 2037-95-8

Melting Point 228-232 °C

Appearance Off-white to light brown crystalline powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Synthesis of Carsalam
The synthesis of Carsalam can be achieved through various methods. Historically, a traditional

approach involving ethyl chloroformate has been employed. More recently, a safer and more

efficient method utilizing diethyl carbonate has been developed and patented.

Modern Synthesis of Carsalam via Diethyl Carbonate
This contemporary method offers high yield and purity while avoiding the use of toxic reagents

like ethyl chloroformate.

Reaction Setup: In a suitable reaction vessel, combine salicylamide and diethyl carbonate.

Addition of Base: Introduce a solution of sodium ethoxide in ethanol to the mixture.

Heating: Heat the reaction mixture to 80°C and maintain this temperature for approximately 2

hours.

Hydrolysis: After cooling, add water to the reaction mixture, followed by the dropwise addition

of hydrochloric acid to induce precipitation of the product.

Isolation: Isolate the precipitated Carsalam by filtration.

Washing and Drying: Wash the product with ethanol and water, then dry under vacuum to

obtain the final product.
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Traditional Synthesis of Carsalam using Ethyl
Chloroformate
This method, while effective, utilizes hazardous materials and is being superseded by the more

modern approach.

Reaction Setup: Dissolve salicylamide in a mixture of pyridine and acetonitrile.

Reagent Addition: Add ethyl chloroformate to the solution.

Reaction: Allow the reaction to proceed, leading to the formation of Carsalam.

Isolation and Purification: Isolate the crude product and purify through appropriate

techniques such as recrystallization.

Comparison of Synthesis Methods
The following table summarizes the key quantitative differences between the modern and

traditional synthesis methods for Carsalam.

Parameter
Modern Method (Diethyl
Carbonate)

Traditional Method (Ethyl
Chloroformate)

Yield ~90% ~85%

Purity (HPLC) >99.9% Not consistently reported

Key Reagents
Diethyl carbonate, Sodium

ethoxide
Ethyl chloroformate, Pyridine

Solvents Ethanol, Water Acetonitrile, Pyridine

Safety Profile Higher (avoids toxic reagents)
Lower (uses toxic ethyl

chloroformate)

Characterization of Carsalam
The identity and purity of synthesized Carsalam are confirmed through various analytical

techniques.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a critical technique for assessing the purity of Carsalam.

Mobile Phase: A gradient mixture of acetonitrile and water containing 0.1% phosphoric acid.

Stationary Phase: A C18 reversed-phase column.

Detection: UV detection at a wavelength of 254 nm.

Purity Assessment: The purity is determined by the area percentage of the main peak, with a

target of >99.9%.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is used to confirm the chemical structure of Carsalam.

Sample Preparation: Dissolve approximately 10-20 mg of the Carsalam sample in

deuterated dimethyl sulfoxide (DMSO-d₆).

Instrument Parameters:

Spectrometer Frequency: 400 MHz

Pulse Angle: 90°

Relaxation Delay: 1-5 seconds

Data Acquisition: Acquire the ¹H NMR spectrum.

Data Analysis: The characteristic peaks for Carsalam in DMSO-d₆ are observed at

approximately δ 11.5 (s, 1H, OH) and δ 7.0-8.0 (m, 4H, Ar-H).

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy provides information about the functional groups present in the Carsalam
molecule.
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Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of

the Carsalam sample.

Instrument Parameters:

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Data Acquisition: Obtain the FTIR spectrum.

Data Analysis: The spectrum will show characteristic absorption bands for the hydroxyl (-

OH), carbonyl (C=O), and aromatic (C=C) functional groups present in Carsalam.

Mechanism of Action: Cyclooxygenase Inhibition
Carsalam exerts its anti-inflammatory and analgesic effects by inhibiting the cyclooxygenase

(COX) enzymes, specifically COX-1 and COX-2. This inhibition disrupts the conversion of

arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

The following diagram illustrates the simplified signaling pathway of COX inhibition by

Carsalam.

Cell Membrane Phospholipids Arachidonic AcidPhospholipase A2
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Click to download full resolution via product page

Caption: Simplified signaling pathway of Carsalam's inhibition of COX enzymes.

Experimental and Synthesis Workflows
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The following diagrams provide a visual representation of the synthesis and characterization

workflows for Carsalam.
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Click to download full resolution via product page

Caption: Workflow for the modern synthesis of Carsalam.

Characterization
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Caption: Analytical workflow for the characterization of Carsalam.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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